![molecular formula C4H8BrN B3030761 3-Bromopyrrolidine CAS No. 952797-35-2](/img/structure/B3030761.png)
3-Bromopyrrolidine
Overview
Description
3-Bromopyrrolidine is a chemical compound with the molecular formula C4H8BrN . It has an average mass of 150.017 Da and a mono-isotopic mass of 148.984009 Da . It is used as an intermediate in the synthesis of various pharmaceutical compounds .
Synthesis Analysis
The synthesis of 1-substituted-3-bromopyrrolidines has been described in the literature . A unique technique of halopyrrolidine synthesis, which virtually eliminates self-quaternization, has been presented . Pyrrolidine in drug discovery has been recognized as a versatile scaffold for novel biologically active compounds .Molecular Structure Analysis
The molecular structure of 3-Bromopyrrolidine consists of a five-membered pyrrolidine ring with a bromine atom attached . The structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization .Chemical Reactions Analysis
While specific chemical reactions involving 3-Bromopyrrolidine are not detailed in the search results, it’s known that pyrrolidines are used widely by medicinal chemists to obtain compounds for the treatment of human diseases .Physical And Chemical Properties Analysis
3-Bromopyrrolidine has a density of 1.5±0.1 g/cm3, a boiling point of 158.8±33.0 °C at 760 mmHg, and a vapor pressure of 2.6±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 39.5±3.0 kJ/mol and a flash point of 49.8±25.4 °C .Scientific Research Applications
Versatile Scaffold in Drug Discovery
The pyrrolidine ring, which is a part of the 3-Bromopyrrolidine structure, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by:
- The possibility to efficiently explore the pharmacophore space due to sp3-hybridization .
- The contribution to the stereochemistry of the molecule .
- The increased three-dimensional (3D) coverage due to the non-planarity of the ring—a phenomenon called “pseudorotation” .
Influence on Biological Activity
The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been reported to have bioactive properties . The structure–activity relationship (SAR) of these compounds has been studied, and it has been found that steric factors can influence biological activity .
Use in Synthesis
3-Bromopyrrolidine can be used in the synthesis of other compounds. For example, it can be used in the synthesis of (S)-(+)-1-Boc-3-bromopyrrolidine and ®-(-)-1-Boc-3-bromopyrrolidine , which are used as pharmaceutical intermediates .
Stereogenicity of Carbons
One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that pyrrolidine derivatives, which include 3-bromopyrrolidine, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring is a common feature in many bioactive molecules .
Mode of Action
The pyrrolidine ring, a key structural component of 3-bromopyrrolidine, is known to contribute to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This suggests that 3-Bromopyrrolidine may interact with its targets in a way that is influenced by its three-dimensional structure.
Biochemical Pathways
Pyrrolidine derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple pathways .
Pharmacokinetics
The introduction of heteroatomic fragments in molecules, such as nitrogen in the pyrrolidine ring, is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
Given the broad range of bioactivities associated with pyrrolidine derivatives, it’s likely that the effects of 3-bromopyrrolidine would depend on the specific biological context in which it is used .
Action Environment
It’s known that the spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins . This suggests that the action of 3-Bromopyrrolidine could be influenced by its molecular environment.
properties
IUPAC Name |
3-bromopyrrolidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8BrN/c5-4-1-2-6-3-4/h4,6H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKYCQJXBNJJMDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8BrN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672550 | |
Record name | 3-Bromopyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10672550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromopyrrolidine | |
CAS RN |
952797-35-2 | |
Record name | 3-Bromopyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10672550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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